Cas no 28141-13-1 (1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 28141-13-1
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD00142624
• CID: 53278
• PubChem ID: 119879
• Update Time: 2025-05-25

1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 3-Cyano-4-Methyl-6-Hydroxy-N-Ethyl Pyridone-2
• N-Ethyl-3-cyano-6-hydroxy-4-methyl-2-pyridone
• 1-Ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-3-pyridinecarbonitrile
• 3-Cyano-1-ethyl-6-hydroxy-4-methyl-2-pyridone
• 3-Pyridinecarbonitrile,1-Ethyl-1,2-hydro-6-hydroxy
• 1-ethyl-2-hydroxy-4-methyl-6-oxopyridine-3-carbonitrile
• 3-Cyano-1-ethyl-6-hydroxy-3-picoline
• 3-Cyano-4-methyl-6-hydroxy-N-ethyl-2-pyridone
• SCHEMBL9301289
• 1-Ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxonicotinonitrile
• UPCMLD0ENAT5885943:001
• FT-0655667
• HMS2810D22
• MFCD00142624
• FT-0658099
• 1-ethyl-3-cyano-4-methyl-6-hydroxypyrid-2-one
• MLS000859028
• SMR000459207
• N-ethyl-3-cyano-4-methyl-6-hydroxy-2-pyridone
• AC-22505
• Z57790409
• Oprea1_076865
• 28141-13-1
• AKOS000295359
• NCGC00246679-01
• AMY21791
• EINECS 248-865-5
• AT19266
• 92FFH5H7BQ
• FT-0686369
• EN300-18283
• SCHEMBL1413217
• C2785
• Maybridge1_004066
• FT-0636220
• 1-ethyl-2-hydroxy-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• NS00028425
• W-107073
• LS-09757
• AKOS000444835
• 1-Ethyl-1,2-hydro-6-hydroxy-4-methyl-2-oxo-3-pyridinecarbonitrile
• CHEMBL1469934
• DTXSID4067359
• 3-Cyano-4-methyl-6-hydrixy-n-ethyl pyridone
• HMS553A20
• ZSUMNJYQUKCOBV-UHFFFAOYSA-N
• SB52295
• 1-Ethyl-2-hydroxy-4-methyl-5-cyano-6-pyridinone
• SR-01000632949-1
• CCG-42995
• 1-ethyl-2-hydroxy-5-cyano-4-methylpyrid-6-one
• YSNMMQRIPFUHAO-UHFFFAOYSA-N
• 1-ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• STK744363
• ALBB-028115
• DB-054923
• AE-641/01923027

• MDL： MFCD00142624
• Inchi： 1S/C9H10N2O2/c1-3-11-8(12)4-6(2)7(5-10)9(11)13/h4,13H,3H2,1-2H3
• InChI Key： YSNMMQRIPFUHAO-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C)=CC(N1CC)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 64.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 244-247 ºC
• Boiling Point: 316.8±42.0 °C at 760 mmHg
• Flash Point: 145.4±27.9 °C
• Refractive Index: 1.574
• PSA: 66.02000
• LogP: 0.75388
• Solubility: Not available
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1-Ethyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

Chemical Compound CAS No 28141-13-1: 1-Ethyl-6-Hydroxy-4-Methyl-2-Oxo-1,2-Dihydropyridine-3-Carbonitrile

The compound CAS No 28141-13-1, also known as 1-Ethyl-6-Hydroxy-4-Methyl-2-Oxo-1,2-Dihydropyridine-3-Carbonitrile, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug development, particularly in the field of cardiovascular medications. The molecule's structure consists of a pyridine ring with multiple substituents, including an ethyl group, a hydroxyl group, a methyl group, and a cyano group, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of dihydropyridines in the development of calcium channel blockers, a class of drugs used to treat hypertension and angina. The presence of the cyano group at position 3 and the hydroxyl group at position 6 in this compound suggests potential bioisosteric relationships with other known dihydropyridine derivatives. Researchers have explored the impact of these substituents on the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

The synthesis of 1-Ethyl-6-Hydroxy-4-Methyl-2-Oxo-1,2-Dihydropyridine-3-Carbonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly synthesis routes for this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various therapeutic areas. Its ability to modulate ion channels and its potential as an antioxidant have been subjects of recent investigations. A study published in 2023 demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

The structural versatility of CAS No 28141-13 makes it an attractive candidate for further exploration in medicinal chemistry. Researchers are particularly interested in modifying the substituents at positions 6 and 3 to enhance its bioavailability and efficacy. Computational modeling techniques, such as molecular docking and QSAR analysis, have been employed to predict the binding affinities of this compound to various protein targets.

In conclusion, 1-Ethyl